Cas no 81348-81-4 (Momordioside F1)
Momordioside F1 is a bioactive glycoside compound derived from Momordica charantia (bitter melon). It exhibits notable pharmacological properties, including potential anti-inflammatory, antioxidant, and hypoglycemic effects. The compound is characterized by its unique triterpenoid structure, contributing to its bioactivity and stability. Momordioside F1 is of interest in research for its role in modulating metabolic pathways and cellular oxidative stress. Its high purity and well-defined molecular structure make it suitable for analytical and preclinical studies. The compound is typically isolated through advanced chromatographic techniques, ensuring consistency for experimental applications. Further investigations are ongoing to explore its therapeutic potential and mechanistic actions.
Momordioside F1 structure
Product Name:Momordioside F1
CAS No:81348-81-4
MF:C37H60O8
MW:632.867512702942
CID:730444
PubChem ID:124222288
Update Time:2025-06-09
Momordioside F1 Chemical and Physical Properties
Names and Identifiers
-
- Momordioside F1
- Momordicoside F1
- momordicoside G
- (3S,5R,8S,9S,10S,13R,14S,17R)-1,3,4,8,10,11,12,13,14,15,16,17-Dodecahydro-17-[(1R)-5-methoxy-1,5-dimethyl-3-hexenyl]-4,4,13,14-tetramethyl-5,9-(epoxymethano)-2H-cyclopenta[a]phenanthren-3-yl beta-D-glucopyranoside
- (3S,5R,8S,9S,10S,13R,14S,17R)-1,3,4,8,10,11,12,13,14,15,16,17-Dodecahydro-17-[(1R)-5-methoxy-1,5-dimethyl-3-hexenyl]-4,4,13,14-tetramethyl-5,9-(epoxymethano)-2H-cyclopenta[a]phenanthren-3-yl β-D-glucopyranoside (ACI)
- 5,9-(Epoxymethano)-2H-cyclopenta[a]phenanthrene, β-D-glucopyranoside deriv. (ZCI)
- β-D-Glucopyranoside, 1,3,4,8,10,11,12,13,14,15,16,17-dodecahydro-17-(5-methoxy-1,5-dimethyl-3-hexenyl)-4,4,13,14-tetramethyl-5,9-(epoxymethano)-2H-cyclopenta[a]phenanthren-3-yl, [3S-[3α,5α,8α,9α,10β,13α,14β,17α(1S*,3E)]]- (ZCI)
- FS-7653
- HY-N8288
- AKOS040760565
- 81348-81-4
- CHEMBL255024
- (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[[(1R,4S,5S,8R,9R,12S,13S,16S)-8-[(E,2R)-6-methoxy-6-methylhept-4-en-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.01,13.04,12.05,9]nonadec-2-en-16-yl]oxy]oxane-3,4,5-triol
- CS-0142714
- (2R,3S,4R,5R,6R)-2-(hydroxymethyl)-6-[[(1R,4S,5S,8R,9R,12S,13S,16S)-8-[(E,2R)-6-methoxy-6-methylhept-4-en-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.0^{1,13.0^{4,12.0^{5,9]nonadec-2-en-16-yl]oxy]oxane-3,4,5-triol
- DA-55610
- (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-(((1R,4S,5S,8R,9R,12S,13S,16S)-8-((E,2R)-6-methoxy-6-methylhept-4-en-2-yl)-5,9,17,17-tetramethyl-18-oxapentacyclo(10.5.2.01,13.04,12.05,9)nonadec-2-en-16-yl)oxy)oxane-3,4,5-triol
-
- Inchi: 1S/C37H60O8/c1-22(10-9-15-32(2,3)42-8)23-13-16-35(7)25-14-17-37-26(36(25,21-43-37)19-18-34(23,35)6)11-12-27(33(37,4)5)45-31-30(41)29(40)28(39)24(20-38)44-31/h9,14-15,17,22-31,38-41H,10-13,16,18-21H2,1-8H3/b15-9+/t22-,23-,24-,25+,26+,27+,28-,29+,30-,31+,34-,35+,36+,37-/m1/s1
- InChI Key: MQGABSJZVJOSCX-IYZDVQGMSA-N
- SMILES: C[C@@]12CC[C@H]([C@H](C)C/C=C/C(C)(C)OC)[C@@]1(C)CC[C@]13CO[C@@]4(C=C[C@@H]21)C([C@H](CC[C@@H]34)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)(C)C
Computed Properties
- Exact Mass: 632.42900
- Monoisotopic Mass: 632.42881887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 45
- Rotatable Bond Count: 8
- Complexity: 1170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 14
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.1
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.012 g/l) (25 º C),
- PSA: 117.84000
- LogP: 4.77290
Momordioside F1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1942-1 mg |
Momordicoside F1 |
81348-81-4 | 1mg |
¥3567.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M83640-5mg |
Momordicoside G |
81348-81-4 | 5mg |
¥4418.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN1942-5 mg |
Momordicoside F1 |
81348-81-4 | 98% | 5mg |
¥ 4,750 | 2023-07-10 | |
| TargetMol Chemicals | TN1942-1 mL * 10 mM (in DMSO) |
Momordicoside F1 |
81348-81-4 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 7220 | 2023-09-15 | |
| TargetMol Chemicals | TN1942-5mg |
Momordicoside F1 |
81348-81-4 | 5mg |
¥ 4750 | 2024-07-19 | ||
| TargetMol Chemicals | TN1942-1 ml * 10 mm |
Momordicoside F1 |
81348-81-4 | 1 ml * 10 mm |
¥ 7220 | 2024-07-19 |
Momordioside F1 Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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